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GSK3117391 GSK3117391 GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
Brand Name: Vulcanchem
CAS No.: 1018673-42-1
Catalog No.: VC1058851
InChI: InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
SMILES: O=C(OC1CCCC1)[C@H](C2CCCCC2)NCC3=CC=C(CCC(NO)=O)N=C3
Molecular Formula: C22H33N3O4
Molecular Weight: 403.523

GSK3117391

* For research use only. Not for human or veterinary use.

CAS No.: 1018673-42-1

Inhibitors

Catalog No.: VC1058851

Molecular Formula: C22H33N3O4

Molecular Weight: 403.523

Purity: >98% (or refer to the Certificate of Analysis)

GSK3117391 - 1018673-42-1

CAS No. 1018673-42-1
Product Name GSK3117391
IUPAC Name cyclopentyl (S)-2-cyclohexyl-2-(((6-(3-(hydroxyamino)-3-oxopropyl)pyridin-3-yl)methyl)amino)acetate
Synonyms GSK3117391; GSK-3117391; GSK 3117391; GSK3117391A; GSK-3117391A; GSK 3117391A; HDAC-IN-3; HDAC-IN3; HDAC-IN 3;
Molecular Formula C22H33N3O4
Molecular Weight 403.523
InChI InChI=1S/C22H33N3O4/c26-20(25-28)13-12-18-11-10-16(14-23-18)15-24-21(17-6-2-1-3-7-17)22(27)29-19-8-4-5-9-19/h10-11,14,17,19,21,24,28H,1-9,12-13,15H2,(H,25,26)/t21-/m0/s1
InChIKey AFDPFLDWOXXHQM-NRFANRHFSA-N
SMILES O=C(OC1CCCC1)[C@H](C2CCCCC2)NCC3=CC=C(CCC(NO)=O)N=C3
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description GSK3117391, also known as GSK3117391A and HDAC-IN-3, is a potent HDAC inhibitor for treating chronic inflammatory disorders.
  

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18.0152 g/mol